Cas no 2411235-00-0 (2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide
• CAS No: 2411235-00-0
• MF: C₁₃H₁₃ClN₂OS
• MW: 280.773120641708
• CID: 6194853
• PubChem ID: 145887837
• Update Time: 2025-06-26

2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z1562145991
• 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide
• 2411235-00-0
• EN300-7559406

• Inchi： 1S/C13H13ClN2OS/c1-9(14)12(17)15-7-11-8-16-13(18-11)10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,15,17)
• InChI Key： YWHWFINSGLEKTJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=CN=C(C2C=CC=CC=2)S1)=O

Computed Properties

• Exact Mass: 280.0437119g/mol
• Monoisotopic Mass: 280.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide

Introduction to 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide (CAS No. 2411235-00-0)

2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide, with the CAS number 2411235-00-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide makes it a promising candidate for various therapeutic applications.

The molecular structure of 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide consists of a chlorinated propanamide moiety linked to a substituted thiazole ring. The presence of the phenyl group on the thiazole ring adds to its hydrophobicity and potentially enhances its ability to interact with biological targets. This structural feature is crucial for understanding its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide has shown promising anticancer activity. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study suggested that the compound's ability to disrupt mitochondrial function and induce oxidative stress plays a key role in its anticancer effects.

The pharmacokinetic properties of 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide have also been investigated. Preliminary studies indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, more detailed studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

The safety profile of 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide is another important aspect of its evaluation. Toxicological studies have shown that it has low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be advanced to clinical trials.

In conclusion, 2-Chloro-N-[(2-phenyl-1,3-thiazol-5-yl)methyl]propanamide (CAS No. 2411235-00-0) is a promising compound with diverse biological activities. Its potential as an anti-inflammatory and anticancer agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.